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Compound of Interest

Compound Name: 2-Mercaptophenol

Cat. No.: B073258 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is not just a matter of regulatory compliance, but a cornerstone of laboratory

safety. 2-Mercaptophenol, a toxic and corrosive compound, requires a meticulous and

informed approach to its disposal to mitigate risks to personnel and the environment. This

guide provides essential, step-by-step procedures for the safe handling and disposal of 2-
Mercaptophenol, ensuring a secure laboratory environment.

Waste Characterization and Classification
Before disposal, a thorough characterization of the waste is paramount. 2-Mercaptophenol is
toxic if swallowed and causes severe skin burns and eye damage.[1] Due to these hazardous

properties, it must be treated as a hazardous waste. While a specific U.S. Environmental

Protection Agency (EPA) waste code for 2-Mercaptophenol is not readily available in public

documentation, based on its characteristics of toxicity and corrosivity, it would likely fall under

the following categories:

D002 (Corrosivity): Due to its potential to cause severe skin burns and eye damage.

D001 (Ignitability): Although it has a high flash point, it is a combustible liquid.

A toxic waste code may also be applicable depending on local regulations and the

concentration of the solution.
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It is crucial to consult with your institution's Environmental Health and Safety (EHS) department

for a definitive waste classification and to ensure compliance with all federal, state, and local

regulations.

Quantitative Data for Disposal Considerations
The following table summarizes key quantitative data for 2-Mercaptophenol, which is essential

for risk assessment and proper handling during the disposal process.

Property Value Source

Flash Point 110 °C (230 °F) - closed cup

Hazard Classifications

Acute Toxicity, Oral (Category

3), Skin Corrosion (Category

1B), Serious Eye Damage

(Category 1)

Storage Class Code

6.1A - Combustible, acute toxic

Cat. 1 and 2 / very toxic

hazardous materials

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2-Mercaptophenol.

1. Personal Protective Equipment (PPE): Before handling 2-Mercaptophenol waste, ensure

you are wearing the appropriate PPE:

Chemical-resistant gloves (Nitrile or Neoprene).

Safety goggles and a face shield.

A lab coat or chemical-resistant apron.

2. Waste Collection:

Segregation: Do not mix 2-Mercaptophenol waste with other waste streams, especially

incompatible materials such as strong oxidizing agents.[2]
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Containers: Use a designated, leak-proof, and clearly labeled hazardous waste container.

The container must be compatible with 2-Mercaptophenol.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "2-Mercaptophenol," and a clear description of the waste (e.g., "2-
Mercaptophenol in methanol"). The accumulation start date must also be clearly visible.

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

The storage area should be secure and away from heat, sparks, and open flames.

Ensure secondary containment is in place to capture any potential leaks.

4. Scheduling Waste Pickup:

Once the waste container is full or the accumulation time limit set by your institution is

reached, contact your EHS department to schedule a waste pickup.

Do not pour 2-Mercaptophenol waste down the drain.[2]

5. Spill Management: In the event of a spill, immediate action is required:

Small Spills: If you are trained and have the appropriate spill kit, you can clean up a small

spill. Absorb the spill with an inert material (e.g., vermiculite, sand) and place the

contaminated material in a sealed container for disposal as hazardous waste.

Large Spills: Evacuate the area immediately and notify your EHS department and

emergency personnel.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2-
Mercaptophenol.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 2-
Mercaptophenol, fostering a culture of safety and environmental responsibility. Always consult

your institution's specific guidelines and the Safety Data Sheet (SDS) for the most accurate and

detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Disposal of 2-Mercaptophenol: A Guide
to Safety and Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073258#2-mercaptophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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